Cas no 5430-02-4 ( )

  structure
  structure
Product name: 
CAS No:5430-02-4
MF:C10H20O
MW:156.2652
CID:940562
PubChem ID:95484

  Chemical and Physical Properties

Names and Identifiers

    • 6-Octen-3-ol, 3,6-dimethyl-; 3,6-Dimethyl-6-octen-3-ol; AI3-23410; NSC 14259; 3,6-Dimethyloct-6-en-3-ol; (6E)-3,6-dimethyloct-6-en-3-ol
    • DS-001067
    • DTXSID50884155
    • AFRHFYJZKMQWQJ-UHFFFAOYSA-N
    • NS00044299
    • 6-Octen-3-ol, 3,6-dimethyl-
    • 5430-02-4
    •  
    • Inchi: InChI=1S/C10H20O/c1-5-9(3)7-8-10(4,11)6-2/h5,11H,6-8H2,1-4H3
    • InChI Key: AFRHFYJZKMQWQJ-UHFFFAOYSA-N
    • SMILES: CCC(C)(CCC(=CC)C)O

Computed Properties

  • Exact Mass: 156.1515
  • Monoisotopic Mass: 156.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

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